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Compound of Interest

Compound Name: Acid Brown 5

Cat. No.: B12383783

An In-depth Technical Guide to Acid Brown 5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and relevant experimental protocols for the diazo dye, Acid Brown 5 (C.I. 20095). The
information is tailored for a scientific audience, with a focus on data presentation and detailed
methodologies.

Chemical Identity and Properties

Acid Brown 5 is a water-soluble anionic dye belonging to the double azo class. Its chemical
structure and properties are summarized in the tables below.

Table 1: Chemical Identifiers for Acid Brown 5
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Identifier

Value

Chemical Name

disodium;4-amino-3-[[4-[(4-sulfonatonaphthalen-

1-ylydiazenyl]phenyl]diazenyllnaphthalene-1-

sulfonate
C.l. Name Acid Brown 5
CAS Number 5850-05-5[1][2]
C.l. Number 20095[1][2]
Molecular Formula C26H1sNeNa206S2[1]
Molecular Weight 620.57 g/mol
Synonyms Acid Brown L, Brown 2R, Brown 7R, Brown BN

Table 2: Physicochemical and Technical Data for Acid

Brown 5

Property

Value/Description

Physical Appearance

Brown Powder

Hue Reddish Brown
Soluble in water (forms a red-light brown
Solubility solution); slightly soluble in ethanol (forms a

shallow orange-brown solution).

Behavior in Strong Acid

Turns purple in strong sulfuric acid, with a brown

precipitate upon dilution.

Dye Content >98%
Light Fastness (ISO) 2
Washing Fastness (ISO) 2-3
Perspiration Fastness (1ISO) 3

Applications

Primarily used in the textile, leather, and paper

industries.

© 2025 BenchChem. All rights reserved.

2/4 Tech Support


http://www.worlddyevariety.com/acid-dyes/acid-brown-5.html
http://www.colorantsgroup.com/pdf/tds-acid-brown-5.pdf
http://www.worlddyevariety.com/acid-dyes/acid-brown-5.html
http://www.colorantsgroup.com/pdf/tds-acid-brown-5.pdf
http://www.worlddyevariety.com/acid-dyes/acid-brown-5.html
https://www.benchchem.com/product/b12383783?utm_src=pdf-body
https://www.benchchem.com/product/b12383783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Acid Brown 5

The manufacturing of Acid Brown 5 involves a diazotization and coupling reaction. The
process utilizes two molar equivalents of 4-Aminonaphthalene-1-sulfonic acid and one molar
equivalent of Benzene-1,3-diamine.

Reactants
4-Aminonaphthalene-1-sulfonic acid (2 mol) Benzene-1,3-diamine (1 mol)
Process
A

Diazotization of
4-Aminonaphthalene-1-sulfonic acid

;

Azo Coupling [

Product

Acid Brown 5

Preparation

Experiment Analysis
Prepare Dye Medium
[
| Inoculate & Incubate Collect Samples Periodically [ OIS 5 Measure Supernatant Absorbance
Prepare Bacterial Inoculum

Calculate Decolorization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b12383783?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-brown-5.html
http://www.colorantsgroup.com/pdf/tds-acid-brown-5.pdf
https://www.benchchem.com/product/b12383783#acid-brown-5-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b12383783#acid-brown-5-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b12383783#acid-brown-5-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b12383783#acid-brown-5-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12383783?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

